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Compound of Interest

Compound Name: Guajadial D

Cat. No.: B8259483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of

Guajadial D, a sesquiterpenoid-based meroterpenoid isolated from the leaves of Psidium

guajava. The structural elucidation of this complex natural product relies on a combination of

advanced spectroscopic techniques. This document summarizes the key spectroscopic data,

details the experimental protocols for its characterization, and illustrates the analytical workflow

and logic.

Spectroscopic Data
The structural determination of Guajadial D was accomplished through extensive

spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for elucidating the complex carbon skeleton and

stereochemistry of Guajadial D. The following tables summarize the ¹H and ¹³C NMR data,

which were instrumental in establishing its structure.[1]

Table 1: ¹H NMR Spectroscopic Data for Guajadial D (in CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

2α 0.58 m

2β 1.65 m

3 2.40 m

8α 1.45 m

8β 1.95 m

9α 1.20 m

9β 1.55 m

1' 4.85 d 10.0

11 2.10 m

Me-12 0.95 d 7.0

Me-13 0.98 d 7.0

Me-14 1.05 s

Me-15 1.10 s

Ph-H 7.20-7.35 m

Data sourced from Gao et al., 2013.[1]

Table 2: ¹³C NMR Spectroscopic Data for Guajadial D (in CDCl₃)
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Position δC (ppm)

1 45.2

2 25.1

3 38.7

4 78.9

5 135.2

6 125.8

7 50.1

8 22.5

9 41.5

10 39.8

11 30.1

12 21.5

13 21.6

14 16.8

15 29.8

1' 75.4

2' 108.2

3' 162.5

4' 105.7

5' 160.4

6' 109.1

7' 192.1

8' 192.3
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Ph-C 128.0-138.0

Data sourced from Gao et al., 2013.[1]

Mass Spectrometry (MS)
High-resolution mass spectrometry is crucial for determining the elemental composition of a

molecule.

Table 3: Mass Spectrometry Data for Guajadial D

Technique Ionization Mass Analyzer Measured m/z
Molecular
Formula

HREIMS EI Not Specified 474.2401 C₃₀H₃₄O₅

Data sourced from Gao et al., 2013.[1]

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy
These techniques provide information about the functional groups present and the extent of

conjugation in the molecule.

Table 4: IR and UV-Vis Spectroscopic Data for Guajadial D

Spectroscopy Medium Absorption

IR Not Specified
3441 (OH), 1633 (conjugated

C=O) cm⁻¹

UV-Vis MeOH λmax 277, 337 (sh) nm

Data sourced from Gao et al., 2013.[1]

Experimental Protocols
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The acquisition of high-quality spectroscopic data is paramount for accurate structure

elucidation. The following are generalized experimental protocols based on standard practices

for the analysis of natural products like Guajadial D.

NMR Spectroscopy
Sample Preparation: A sample of pure Guajadial D (typically 1-5 mg) is dissolved in

approximately 0.5 mL of deuterated chloroform (CDCl₃). The solution is then transferred to a

5 mm NMR tube.

Instrumentation: ¹H, ¹³C, and 2D NMR spectra (COSY, HSQC, HMBC, ROESY) are recorded

on a high-field NMR spectrometer (e.g., 500 MHz or higher).

Data Acquisition:

¹H NMR: A standard pulse sequence is used with a sufficient number of scans to achieve a

good signal-to-noise ratio. Chemical shifts are referenced to the residual solvent peak

(CHCl₃ at δ 7.26 ppm).

¹³C NMR: A proton-decoupled pulse sequence is used. Chemical shifts are referenced to

the solvent peak (CDCl₃ at δ 77.16 ppm).

2D NMR: Standard pulse programs for COSY, HSQC, HMBC, and ROESY experiments

are utilized to establish proton-proton correlations, direct carbon-proton correlations, long-

range carbon-proton correlations, and spatial proximities, respectively.

High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: A dilute solution of Guajadial D is prepared in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, equipped with an electron ionization (EI) source is used.

Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-

charge ratio (m/z) of the molecular ion is measured with high accuracy to allow for the

determination of the elemental composition.
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Infrared (IR) Spectroscopy
Sample Preparation: A small amount of Guajadial D is mixed with potassium bromide (KBr)

and pressed into a thin pellet. Alternatively, the spectrum can be recorded from a thin film of

the compound on a salt plate.

Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer is used.

Data Acquisition: The sample is placed in the path of the IR beam, and the spectrum is

recorded over the range of 4000-400 cm⁻¹. The positions of the absorption bands

corresponding to specific functional groups are noted.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Sample Preparation: A dilute solution of Guajadial D is prepared in a UV-transparent

solvent, such as methanol (MeOH).

Instrumentation: A UV-Vis spectrophotometer is used.

Data Acquisition: The absorbance of the solution is measured over a range of wavelengths

(typically 200-800 nm). The wavelengths of maximum absorbance (λmax) are recorded.

Visualized Workflows
General Spectroscopic Analysis Workflow
The following diagram illustrates the typical workflow for the spectroscopic analysis of a novel

natural product like Guajadial D.
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Caption: General workflow for the isolation and structural elucidation of Guajadial D.

Interrelation of Spectroscopic Techniques
This diagram illustrates how different spectroscopic techniques provide complementary

information for the complete structural elucidation of Guajadial D.
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Caption: Relationship between spectroscopic techniques and the derived structural information

for Guajadial D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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